4-(Diethylamino)-3-iodobenzoic acid
Description
4-(Diethylamino)-3-iodobenzoic acid (CAS 1131614-39-5) is a benzoic acid derivative featuring a diethylamino group at the 4-position and an iodine substituent at the 3-position. This compound is primarily utilized as an intermediate in organic synthesis and pharmaceutical research, particularly in the development of antimicrobial agents and radiopharmaceuticals .
Properties
CAS No. |
1131588-22-1 |
|---|---|
Molecular Formula |
C11H14INO2 |
Molecular Weight |
319.14 g/mol |
IUPAC Name |
4-(diethylamino)-3-iodobenzoic acid |
InChI |
InChI=1S/C11H14INO2/c1-3-13(4-2)10-6-5-8(11(14)15)7-9(10)12/h5-7H,3-4H2,1-2H3,(H,14,15) |
InChI Key |
KBWCLDIWAKNPIY-UHFFFAOYSA-N |
SMILES |
CCN(CC)C1=C(C=C(C=C1)C(=O)O)I |
Canonical SMILES |
CCN(CC)C1=C(C=C(C=C1)C(=O)O)I |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Halogen vs. Amino Groups: Replacement of the diethylamino group with chlorine (4-chloro analog) reduces electron-donating effects, altering reactivity in coupling reactions .
- Functional Group Diversity: The azido group in 4-azido-3-iodobenzoic acid enables bioorthogonal chemistry, a feature absent in the diethylamino variant .
Physicochemical Data
Gaps: Limited melting point and solubility data for the target compound underscore the need for further characterization.
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